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Compound of Interest

Compound Name: 2,7-Dimethoxy-9H-fluoren-9-one

CAS No.: 42523-28-4

Cat. No.: B12289472

Get Quote

Executive Summary & Core Directive
2,7-Dimethoxy-9H-fluoren-9-one (CAS: 13132-15-5) is a substituted aromatic ketone

commonly utilized as an intermediate in the synthesis of optoelectronic materials and

pharmaceutical compounds.[1] While chemically stable, its polycyclic aromatic hydrocarbon

(PAH) core structure necessitates strict disposal protocols to prevent aquatic bioaccumulation.

The Core Directive: This substance must never be discharged into municipal sewage systems.

The only acceptable terminal disposal method is high-temperature incineration equipped with

flue gas scrubbing. All laboratory workflows must be designed to capture 100% of solid and

liquid residues for off-site thermal destruction.

Chemical Profile & Hazard Assessment
Understanding the physicochemical properties is the first step in designing a self-validating

disposal system. This compound is lipophilic and persistent; therefore, water-based

decontamination is ineffective and prohibited.
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Parameter Specification Operational Implication

CAS Number 13132-15-5
Use for waste manifesting and

inventory tracking.[1]

Physical State Solid (Crystalline Powder)

High potential for dust

generation; requires particulate

containment.[1]

Solubility
Insoluble in water; Soluble in

DCM, Toluene

Do not attempt to wash down

sinks.[1] Use organic solvents

for cleaning.

GHS Classification

Warning: Skin Irrit. 2 (H315),

Eye Irrit.[1] 2A (H319), STOT

SE 3 (H335)

Standard PPE (Nitrile gloves,

safety goggles) is mandatory.

[1]

Ecological Impact Aquatic Chronic 2 (H411)
Zero-discharge policy to drains

is critical.[1]

Waste Stream Non-Halogenated Organic

Segregate from

chloroform/DCM waste

streams to lower disposal

costs.[1]

Pre-Disposal Protocol: The Segregation Logic
To maintain a self-validating safety system, waste must be segregated at the point of

generation. Mixing this compound with incompatible streams (e.g., strong oxidizers like nitric

acid) can create immediate fire hazards or toxic off-gassing.

Segregation Rules
Non-Halogenated Stream: 2,7-Dimethoxy-9H-fluoren-9-one contains only Carbon,

Hydrogen, and Oxygen.[1] Unless dissolved in a halogenated solvent (like

Dichloromethane), it should be placed in the Non-Halogenated Organic waste container.

Solid vs. Liquid:
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Solid Waste: Contaminated weigh boats, gloves, and filter paper must go into the

Hazardous Solid Waste drum, not regular trash.

Liquid Waste: Mother liquors and cleaning rinsates must go into Organic Solvent Carboys.

Disposal Workflow Visualization
The following diagram illustrates the decision logic for handling different forms of waste

containing 2,7-Dimethoxy-9H-fluoren-9-one.
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Waste Generation:
2,7-Dimethoxy-9H-fluoren-9-one

Determine Physical State

Solid Waste
(Powder, Gloves, Paper)

Solid

Liquid/Solution
(Mother Liquor, Rinsate)

Liquid

Container C:
Hazardous Solid Waste Drum

Double Bag & Tag

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

Container A:
Non-Halogenated Organic Waste

No (e.g., Acetone, Toluene)

Container B:
Halogenated Organic Waste

Yes (e.g., DCM)

Final Disposal:
High-Temp Incineration
(CFR 264 Subpart O)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2,7-Dimethoxy-9H-fluoren-9-one waste streams to

ensure regulatory compliance and efficient incineration.

Detailed Operational Procedures
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Scenario A: Disposal of Pure Substance (Expired or
Excess)
Objective: Dispose of bulk solid material without generating dust.

Containment: Do not dump loose powder into a drum. Transfer the material into a sealable

secondary container (e.g., a screw-top jar or heavy-duty polyethylene bag).

Labeling: Affix a hazardous waste label immediately.

Constituents: "2,7-Dimethoxy-9H-fluoren-9-one" (99%).[1]

Hazard Check: Irritant, Toxic to Aquatic Life.[2][3]

Placement: Place the sealed container into the Hazardous Solid Waste Drum.

Scenario B: Cleaning Glassware (Rinsate Management)
Objective: Remove lipophilic residues without contaminating water drains.

Primary Rinse: Rinse the flask with a minimal amount of Acetone or Ethanol.

Why? The compound is soluble in organic solvents but insoluble in water.[4] Water

washing first will only spread the material.

Collection: Pour this initial rinse into the Non-Halogenated Organic Waste carboy.

Secondary Wash: Wash with soap and water only after the organic residue is visually

removed. This soapy water can generally go down the drain if the primary rinse was

thorough (verify with local EHS officer).

Scenario C: Spill Cleanup
Objective: Containment of dust or solution.[2][5][6]

PPE: Wear nitrile gloves, lab coat, and safety goggles. If powder is fine/dusty, use an N95

respirator.
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Dry Spill: Do not dry sweep (creates dust). Use a wet wipe or damp paper towel (dampened

with acetone or water) to pick up the solid. Place all wipes in the Hazardous Solid Waste

bag.

Wet Spill: Absorb with vermiculite or spill pads. Place used absorbents in the Hazardous

Solid Waste bag.

Decontamination: Wipe the surface with acetone, followed by soap and water.

Regulatory Compliance (USA Focus)
While 2,7-Dimethoxy-9H-fluoren-9-one is not explicitly listed on the RCRA "P" or "U" lists (40

CFR 261.33), it is regulated based on its characteristics and the solvents mixed with it.[1]

RCRA Classification: If mixed with flammable solvents (Acetone, Ethanol), the waste is D001

(Ignitable). If mixed with Halogenated solvents, it may trigger F-listed waste codes

(F001/F002).[7]

Empty Containers: A container is considered "RCRA Empty" only if all wastes have been

removed that can be removed. For this compound, triple rinsing with a solvent is required

before the container can be discarded or recycled [1].

Drain Disposal: Strictly prohibited under the Clean Water Act due to aquatic toxicity potential

[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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